Cas no 1869347-45-4 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid
• CAS No: 1869347-45-4
• MF: C₂₀H₁₈N₄O₄
• MW: 378.381324291229
• CID: 5612137
• PubChem ID: 165935517
• Update Time: 2025-05-24

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3438470
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid
• 1869347-45-4

• Inchi： 1S/C20H18N4O4/c1-24-10-17(22-23-24)18(19(25)26)21-20(27)28-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-10,16,18H,11H2,1H3,(H,21,27)(H,25,26)
• InChI Key： DGELCGOCBTWQIH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C1=CN(C)N=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 378.13280507g/mol
• Monoisotopic Mass: 378.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid: A Comprehensive Overview

The compound with CAS No. 1869347-45-4, known as 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a substituted triazole moiety. The integration of these functional groups imparts the molecule with distinctive chemical and physical properties, making it a valuable component in various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound through a combination of nucleophilic substitutions and coupling reactions. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in stabilizing the molecule during reactions. Meanwhile, the triazole ring introduces additional functionality, enhancing the compound's versatility. Researchers have exploited these features to develop novel materials with tailored properties for applications in drug delivery systems and advanced polymer composites.

In terms of biological activity, studies have demonstrated that this compound exhibits potential as a modulator of cellular signaling pathways. Its ability to interact with specific receptors makes it a promising candidate for therapeutic development. Moreover, the incorporation of the triazole moiety has been shown to enhance bioavailability and reduce toxicity, which are critical factors in drug design.

From an environmental perspective, the synthesis and application of this compound have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring sustainability and reducing waste generation. These efforts align with global initiatives aimed at promoting eco-friendly chemical practices.

Looking ahead, ongoing research is focused on expanding the scope of applications for this compound. Collaborative efforts between academia and industry are expected to yield breakthroughs in areas such as biodegradable polymers and smart materials. The combination of its structural complexity and functional diversity positions this compound as a key player in shaping future technological innovations.